Cas no 1496010-11-7 (1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid)
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylic acid, 1-[(1,6-dihydro-6-oxo-3-pyridinyl)carbonyl]-
- 1-(6-Hydroxynicotinoyl)pyrrolidine-3-carboxylic Acid
- 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C11H12N2O4/c14-9-2-1-7(5-12-9)10(15)13-4-3-8(6-13)11(16)17/h1-2,5,8H,3-4,6H2,(H,12,14)(H,16,17)
- InChI Key: YVRRUYGPEWKSHM-UHFFFAOYSA-N
- SMILES: N1(C(C2C=CC(=O)NC=2)=O)CCC(C(O)=O)C1
Experimental Properties
- Density: 1.450±0.06 g/cm3(Predicted)
- Boiling Point: 590.8±50.0 °C(Predicted)
- pka: 4.34±0.20(Predicted)
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H133616-100mg |
1-(6-Hydroxynicotinoyl)pyrrolidine-3-carboxylic Acid |
1496010-11-7 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H133616-500mg |
1-(6-Hydroxynicotinoyl)pyrrolidine-3-carboxylic Acid |
1496010-11-7 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | H133616-1g |
1-(6-Hydroxynicotinoyl)pyrrolidine-3-carboxylic Acid |
1496010-11-7 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1907-3987-0.25g |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid |
1496010-11-7 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-3987-0.5g |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid |
1496010-11-7 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-3987-1g |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid |
1496010-11-7 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-3987-2.5g |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid |
1496010-11-7 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-3987-5g |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid |
1496010-11-7 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-3987-10g |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid |
1496010-11-7 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid
Introduction to 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid (CAS No. 1496010-11-7)
1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid, with the CAS number 1496010-11-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 6-hydroxynicotinoyl moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.
The chemical structure of 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring, which is a five-membered cyclic amine, and a 6-hydroxynicotinoyl group attached to the pyrrolidine ring via a carboxylic acid linkage. The presence of the hydroxyl group on the nicotinoyl moiety imparts unique chemical and biological properties to this compound. These properties have been extensively studied in recent years, leading to several promising findings in both preclinical and clinical settings.
In terms of its synthesis, 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid can be prepared through various methods, including multistep organic synthesis routes. One common approach involves the condensation of 6-hydroxynicotinic acid with pyrrolidine-3-carboxylic acid, followed by appropriate functional group modifications to achieve the desired product. The synthetic route is crucial for ensuring high yields and purity, which are essential for further pharmacological studies.
The pharmacological profile of 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid has been extensively investigated. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in various cell types.
In addition to its anti-inflammatory and antioxidant effects, 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid has also shown promise in neuroprotective applications. Preclinical studies have demonstrated that this compound can protect neurons from oxidative damage and apoptosis induced by various neurotoxic agents. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.
The therapeutic potential of 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid has also been explored in other disease models. For example, it has been evaluated for its efficacy in treating metabolic disorders such as diabetes and obesity. Studies have shown that this compound can improve insulin sensitivity and reduce adipose tissue inflammation, thereby ameliorating metabolic dysfunction. These findings suggest that 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid may have broad-spectrum therapeutic applications beyond its initial focus areas.
The safety profile of 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid is another critical aspect that has been thoroughly examined. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects and to establish optimal dosing regimens.
In conclusion, 1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid (CAS No. 1496010-11-7) represents a promising candidate for the development of novel therapeutic agents targeting inflammation, oxidative stress, neurodegeneration, and metabolic disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry and pharmaceutical research.
1496010-11-7 (1-(6-hydroxynicotinoyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)